Cas no 1935462-38-6 (5-methyl-2-nitrothiophene-3-sulfonamide)

• Product Name: 5-methyl-2-nitrothiophene-3-sulfonamide
• CAS No: 1935462-38-6
• MF: C₅H₆N₂O₄S₂
• MW: 222.242138385773
• CID: 5153122
• PubChem ID: 131047031
• Update Time: 2025-07-22

5-methyl-2-nitrothiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenesulfonamide, 5-methyl-2-nitro-
• 5-methyl-2-nitrothiophene-3-sulfonamide

• Inchi： 1S/C5H6N2O4S2/c1-3-2-4(13(6,10)11)5(12-3)7(8)9/h2H,1H3,(H2,6,10,11)
• InChI Key： MDGOVPHJUGNTSK-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)SC(C)=CC=1S(N)(=O)=O

Additional information on 5-methyl-2-nitrothiophene-3-sulfonamide

5-methyl-2-nitrothiophene-3-sulfonamide (CAS No. 1935462-38-6): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

5-methyl-2-nitrothiophene-3-sulfonamide, identified by its unique Chemical Abstracts Service (CAS) number 1935462-38-6, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The compound’s molecular framework, featuring a thiophene core modified with a methyl group, a nitro substituent, and a sulfonamide functional group, positions it as a versatile scaffold for further chemical manipulation and biological investigation.

The nitrothiophene moiety is particularly noteworthy, as it has been extensively studied for its reactivity and utility in various synthetic pathways. The presence of the nitro group not only influences the electronic properties of the molecule but also opens up possibilities for reduction to an amine or further functionalization, making it a valuable intermediate in organic synthesis. Additionally, the sulfonamide group introduces polarity and potential hydrogen bonding capabilities, which can enhance binding interactions with biological targets. These features collectively contribute to the compound’s appeal as a building block in drug discovery efforts.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in medicinal chemistry due to their prevalence in biologically active molecules. Thiophene derivatives, in particular, have shown promise as scaffolds for drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The specific modification of 5-methyl-2-nitrothiophene-3-sulfonamide may lead to compounds with enhanced selectivity and reduced toxicity compared to existing therapies. This aligns with the broader trend in pharmaceutical research toward rational drug design and structure-based drug development.

One of the most compelling aspects of 5-methyl-2-nitrothiophene-3-sulfonamide is its potential as a precursor for more complex molecules. The nitro group can be selectively reduced to an amine, allowing for further derivatization through nucleophilic substitution or condensation reactions. Similarly, the sulfonamide moiety can participate in various transformations, including coupling reactions with amines or carboxylic acids to form peptidomimetics or other bioactive entities. These chemical handles make the compound an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

The sulfonamide functional group is particularly interesting from a biological perspective due to its known interactions with biological targets such as enzymes and receptors. Sulfonamides have been successfully incorporated into drugs targeting bacterial infections, diabetes, and inflammatory diseases. The introduction of this group into the 5-methyl-2-nitrothiophene scaffold may confer similar biological activities or serve as a recognition element for specific binding partners. This underscores the importance of understanding both the structural features and potential biological functions when designing new therapeutic agents.

Recent advancements in computational chemistry have also facilitated the study of 5-methyl-2-nitrothiophene-3-sulfonamide by enabling high-throughput virtual screening and molecular docking studies. These computational methods allow researchers to predict potential binding modes and interactions between the compound and biological targets with remarkable accuracy. Such insights can guide experimental efforts by prioritizing promising candidates for further validation. Moreover, machine learning algorithms are increasingly being employed to identify patterns in molecular structures that correlate with biological activity, further accelerating the drug discovery process.

The synthesis of 5-methyl-2-nitrothiophene-3-sulfonamide presents an interesting challenge due to the need for precise control over regioselectivity during functionalization reactions. Traditional synthetic routes may involve multi-step sequences involving halogenation, nitration, sulfonylation, and subsequent reduction steps. However, modern synthetic methodologies are continually evolving to provide more efficient and sustainable approaches. For instance, catalytic methods that minimize waste or enable one-pot reactions are becoming increasingly popular in academic and industrial settings.

The role of 5-methyl-2-nitrothiophene-3-sulfonamide in medicinal chemistry extends beyond its use as an intermediate; it also serves as a model system for understanding structure-activity relationships (SAR) within thiophene derivatives. By systematically varying substituents on the core scaffold and evaluating their impact on biological activity, researchers can gain valuable insights into how different structural features influence function. This knowledge is crucial for designing next-generation drugs that are both effective and well-tolerated by patients.

The potential applications of 5-methyl-2-nitrothiophene-3-sulfonamide are not limited to therapeutic agents alone; it also shows promise in materials science due to its ability to form coordination complexes with metal ions or serve as a ligand in catalytic systems. The combination of these diverse applications highlights the versatility of this compound and underscores its importance as a research tool across multiple disciplines.

In conclusion,5-methyl-2-nitrothiophene-3-sulfonamide (CAS No. 1935462-38-6) represents a fascinating compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features—comprising a thiophene core modified with a methyl group,a nitro substituent, and a sulfonamide functional group—make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents against various diseases. The ongoing research into this compound underscores its importance as both an intermediate for more complex molecules and a model system for understanding SAR within heterocyclic derivatives.